molecular formula C18H19BrClN B8520514 4-(4-Bromophenyl)-4-(4-chlorophenyl)-1-methylpiperidine CAS No. 857531-06-7

4-(4-Bromophenyl)-4-(4-chlorophenyl)-1-methylpiperidine

Cat. No. B8520514
CAS RN: 857531-06-7
M. Wt: 364.7 g/mol
InChI Key: CWAWARVOQVUECX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Bromophenyl)-4-(4-chlorophenyl)-1-methylpiperidine is a useful research compound. Its molecular formula is C18H19BrClN and its molecular weight is 364.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-Bromophenyl)-4-(4-chlorophenyl)-1-methylpiperidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Bromophenyl)-4-(4-chlorophenyl)-1-methylpiperidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

857531-06-7

Product Name

4-(4-Bromophenyl)-4-(4-chlorophenyl)-1-methylpiperidine

Molecular Formula

C18H19BrClN

Molecular Weight

364.7 g/mol

IUPAC Name

4-(4-bromophenyl)-4-(4-chlorophenyl)-1-methylpiperidine

InChI

InChI=1S/C18H19BrClN/c1-21-12-10-18(11-13-21,14-2-6-16(19)7-3-14)15-4-8-17(20)9-5-15/h2-9H,10-13H2,1H3

InChI Key

CWAWARVOQVUECX-UHFFFAOYSA-N

Canonical SMILES

CN1CCC(CC1)(C2=CC=C(C=C2)Cl)C3=CC=C(C=C3)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Under a nitrogen atmosphere 4-(4-Bromo-phenyl)-4-(4-chloro-phenyl)-piperidine-1-carboxylic acid ethyl ester (0.28 g, 0.66 mmol) and lithium aluminum hydride (0.051 g) were suspended in tetrahydrofuran (5 ml) and stirred for 2 hours. The reaction mixture was quenched with addition of water, solvent removed under reduced pressure, the residue was partitioned between ethyl acetate and 2N NaOH. The organic layer was washed with brine, dried (MgSO4), filtered and concentrated to afford the desired product (0.241 g, 99% yield). LC/MS: (PS-B3) Rt 3.78 [M+H]+ 363.95, 365.73,
Name
4-(4-Bromo-phenyl)-4-(4-chloro-phenyl)-piperidine-1-carboxylic acid ethyl ester
Quantity
0.28 g
Type
reactant
Reaction Step One
Quantity
0.051 g
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Three
Yield
99%

Synthesis routes and methods II

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CCOC(=O)N1CCC(c2ccc(Cl)cc2)(c2ccc(Br)cc2)CC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.